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Compound of Interest

Compound Name: MK-7845

Cat. No.: B12386714

Introduction

MK-7845 is an experimental, orally bioavailable antiviral medication being investigated for the
treatment of coronavirus infections, including COVID-19.[1] It functions as a novel, reversible
covalent inhibitor of the main protease (Mpro or 3CLpro) found in a broad range of
coronaviruses.[1][2][3] This viral enzyme is essential for processing viral polyproteins, a critical
step in the virus's replication cycle.[1] The 3CLpro's unique cleavage site, which recognizes a
glutamine residue, is not utilized by human proteases, making it a prime target for antiviral
therapy.[1][3][4][5] MK-7845 is distinguished by a unique difluorobutyl substituent that mimics
the glutamine residue and interacts with the protease's active site.[1][4][5][6] In vitro studies
have confirmed that MK-7845 possesses potent, nanomolar activity against numerous SARS-
CoV-2 variants and other coronaviruses like MERS-CoV.[1][2][6][7][8][9][10]

These application notes provide a summary of the in vitro antiviral activity of MK-7845 and
detailed protocols for key assays used to determine its efficacy.

Data Presentation: In Vitro Antiviral Activity of MK-
7845

The antiviral potency of MK-7845 has been demonstrated across a panel of coronaviruses. The
compound consistently exhibits nanomolar efficacy in various cell-based assays.
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Caption: Mechanism of action for MK-7845 targeting the viral 3CL protease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12386714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

